N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)-1-ethyl-1H-pyrazole-3-carboxamide

• IUPAC Name: N-(5,5-dimethyl-7-oxo-4,6-dihydro-1,3-benzothiazol-2-yl)-1-ethylpyrazole-3-carboxamide
• InChI: InChI=1S/C15H18N4O2S/c1-4-19-6-5-9(18-19)13(21)17-14-16-10-7-15(2,3)8-11(20)12(10)22-14/h5-6H,4,7-8H2,1-3H3,(H,16,17,21)
• InChI Key: VXTLSEWUXYEMSD-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=CC(=N1)C(=O)NC2=NC3=C(S2)C(=O)CC(C3)(C)C
• Molecular Formula: C15H18N4O2S
• Molecular Weight: 318.4 g/mol
• CAS No.: 1172274-29-1

Description

“N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)-1-ethyl-1H-pyrazole-3-carboxamide” is a chemical compound. The molecular formula of this compound is C25H21N3O2S.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include parameters such as melting point, boiling point, density, etc. For this compound, the molecular weight is 427.518 Da. More detailed properties like melting point, boiling point, and density are not available in the current resources.

Scientific Research Applications

Antibacterial Activity

Compounds structurally related to the queried molecule have been synthesized and evaluated for their antibacterial properties. For instance, analogs with the benzothiazole nucleus have shown promising antibacterial activity against pathogens like Staphylococcus aureus and Bacillus subtilis, indicating potential applications in developing new antibacterial agents (Palkar et al., 2017).

Cytotoxic Activity

Carboxamide derivatives of benzo[b][1,6]naphthyridines, closely related in function to the queried compound, have been tested for cytotoxic activity against various cancer cell lines, demonstrating significant potential in cancer research (Deady et al., 2003).

Chemical Synthesis and Mechanistic Studies

Research has explored the synthesis and mechanistic studies of compounds featuring pyrazole and tetrahydrobenzo[d]thiazol moieties. These studies contribute to the understanding of chemical reactions and potential applications in synthetic organic chemistry (Ledenyova et al., 2018).

Anticancer Agents

Novel pyrazolo[3,4-d]pyrimidine and pyrazole derivatives have been developed and evaluated as anti-tumor agents, highlighting the role of structurally related compounds in medicinal chemistry for cancer treatment (Nassar et al., 2015).

Antioxidant Studies

Studies on N-substituted benzyl/phenyl derivatives of a similar framework have demonstrated moderate to significant radical scavenging activity, suggesting their potential as antioxidants (Ahmad et al., 2012).